Cas no 2034615-88-6 (1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea)

• Product Name: 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
• CAS No: 2034615-88-6
• MF: C₁₇H₂₂N₄OS
• MW: 330.447782039642
• CID: 5553860
• PubChem ID: 91814180
• Update Time: 2025-05-24

1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2034615-88-6
• 1-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea
• 1-{[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl}-3-(thiophen-2-yl)urea
• 1-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylurea
• AKOS026688656
• F6454-2549
• 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C17H22N4OS/c1-13-11-15(4-7-18-13)21-8-5-14(6-9-21)12-19-17(22)20-16-3-2-10-23-16/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3,(H2,19,20,22)
• InChI Key： NTTBHMRWKZHADJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 330.15143251g/mol
• Monoisotopic Mass: 330.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea: A Comprehensive Overview

The compound 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea, identified by the CAS number 2034615-88-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a urea functional group, a piperidine ring, and a thiophene moiety, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. The presence of the thiophene ring introduces interesting electronic properties, which can be exploited in the development of new materials or as intermediates in drug discovery processes. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that the incorporation of thiophene moieties into drug-like structures can enhance pharmacokinetic properties, such as solubility and bioavailability. Additionally, the piperidine ring contributes to the molecule's ability to form hydrogen bonds, which is crucial for interactions within biological systems.

In terms of structural analysis, the compound exhibits a rigid framework due to the conjugation between the pyridine and thiophene rings. This rigidity is advantageous in designing molecules with specific stereochemical requirements. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure, providing insights into its reactivity and potential interactions with biological targets.

The CAS number 2034615-88-6 is essential for identifying this compound in scientific literature and databases. Accurate identification is critical for ensuring reproducibility in research and maintaining safety standards in chemical handling. As such, researchers are encouraged to reference this CAS number when reporting findings related to this compound to facilitate collaboration and knowledge sharing.

In conclusion, 1-((1-(2-Methylpyridin-4-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and functional groups make it a prime candidate for further exploration in fields ranging from material science to pharmacology. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex molecular systems.